![molecular formula C18H21BrN2O2 B2707887 Butyl 6-bromo-4-(pyrrolidin-1-yl)quinoline-2-carboxylate CAS No. 887589-79-9](/img/structure/B2707887.png)
Butyl 6-bromo-4-(pyrrolidin-1-yl)quinoline-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Butyl 6-bromo-4-(pyrrolidin-1-yl)quinoline-2-carboxylate” is a chemical compound with the CAS number 887589-79-9 . It is used in various scientific research and has a molecular weight of 377.28 .
Molecular Structure Analysis
The molecular structure of “Butyl 6-bromo-4-(pyrrolidin-1-yl)quinoline-2-carboxylate” can be represented by the InChI code:1S/C18H21BrN2O2/c1-2-3-10-23-18(22)16-12-17(21-8-4-5-9-21)14-11-13(19)6-7-15(14)20-16/h6-7,11-12H,2-5,8-10H2,1H3
. Physical And Chemical Properties Analysis
“Butyl 6-bromo-4-(pyrrolidin-1-yl)quinoline-2-carboxylate” is a pale-yellow to yellow-brown solid . It should be stored at room temperature .Scientific Research Applications
- Researchers have explored the antibacterial potential of pyrrolidine derivatives. The presence of the pyrrolidine ring in this compound suggests that it might exhibit antimicrobial effects against specific bacterial strains .
- Structure–activity relationship (SAR) studies have shown that substituents on the pyrrolidine ring significantly influence antibacterial activity. For instance, compounds with N′-Ph (phenyl) substituents demonstrated enhanced activity compared to N′-Et (ethyl) or N′-H (hydrogen) derivatives .
- The chiral moiety in pyrrolidine derivatives can impact kinase inhibition. Some compounds containing the pyrrolidine ring have shown nanomolar activity against CK1γ and CK1ε kinases .
- The stereogenicity of carbons in the pyrrolidine ring plays a crucial role in drug design. Different stereoisomers and spatial orientations of substituents can lead to varying biological profiles of drug candidates .
- The pyrrolidine ring serves as a versatile scaffold for designing biologically active compounds. Medicinal chemists appreciate its sp3-hybridization, stereochemistry, and non-planarity (pseudorotation) .
- The pyrrolidine ring and its derivatives exhibit target selectivity. Investigating their binding modes to specific proteins can guide drug discovery efforts .
Antibacterial Activity
Kinase Inhibition
Drug Design and Stereochemistry
Pyrrolidine as a Scaffold
Biological Selectivity
Safety And Hazards
properties
IUPAC Name |
butyl 6-bromo-4-pyrrolidin-1-ylquinoline-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21BrN2O2/c1-2-3-10-23-18(22)16-12-17(21-8-4-5-9-21)14-11-13(19)6-7-15(14)20-16/h6-7,11-12H,2-5,8-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUCIYYSFDJBPQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=NC2=C(C=C(C=C2)Br)C(=C1)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Butyl 6-bromo-4-(pyrrolidin-1-yl)quinoline-2-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.